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Compound of Interest

Compound Name:
6-Fluorochromane-2-carboxylic

acid

Cat. No.: B027484 Get Quote

Essential Safety and Handling Guide for 6-
Fluorochromane-2-carboxylic acid
This guide provides crucial safety protocols, operational procedures, and disposal plans for

researchers, scientists, and drug development professionals handling 6-Fluorochromane-2-
carboxylic acid (CAS No. 99199-60-7). Adherence to these guidelines is essential for

minimizing exposure and ensuring a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
6-Fluorochromane-2-carboxylic acid is a fluorinated organic compound that requires careful

handling. As a crystalline powder, it can pose a risk of inhalation.[1] Direct contact with skin and

eyes may cause irritation.[1][2] The primary hazards involve skin, eye, and respiratory system

irritation.[1]

The following table summarizes the recommended Personal Protective Equipment (PPE) to

mitigate these risks.
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PPE Category Recommended Equipment Rationale

Eye and Face Protection

Chemical safety goggles

meeting ANSI Z.87.1

standards. A face shield should

be worn over goggles when

there is a significant risk of

splashing or dust generation.

[1][3]

Protects eyes from dust

particles and potential

splashes of solutions

containing the compound.

Hand Protection

Chemical-resistant gloves

(e.g., disposable nitrile or butyl

rubber).[2][4] Double-gloving is

recommended for enhanced

protection.[3]

Prevents direct skin contact.

Gloves should be inspected

before use and changed

immediately upon

contamination.[1][5]

Body Protection

A flame-resistant or chemical-

resistant lab coat, fully

buttoned.[1][3] For larger

quantities, a chemical-resistant

apron may be necessary.[3][6]

Protects against incidental

contact and contamination of

personal clothing.

Footwear

Fully enclosed shoes made of

a chemical-resistant material.

[1][7]

Prevents exposure from spills

and protects feet from falling

objects.

Respiratory Protection

Work should be conducted in a

certified chemical fume hood to

avoid inhalation of dust.[1][3] If

engineering controls are

insufficient, a NIOSH-approved

respirator for organic vapors

and particulates is required.[2]

[3]

Minimizes the risk of inhaling

the powdered compound,

which may cause respiratory

irritation.[1]

Experimental Protocols: Operational and Disposal
Plans
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Strict adherence to the following protocols is crucial for minimizing exposure and ensuring safe

handling and disposal.

2.1. Operational Plan: Safe Handling Procedure

Preparation and Engineering Controls:

Designate a specific area within a laboratory for handling 6-Fluorochromane-2-
carboxylic acid.

All handling of the solid compound must occur within a properly functioning and certified

chemical fume hood to minimize inhalation exposure.[1][3]

Ensure that an eyewash station and safety shower are readily accessible and have been

recently tested.[7][8]

Assemble all necessary equipment (e.g., spatulas, weigh boats, glassware) and labeled

waste containers before beginning work.[1]

Donning Personal Protective Equipment (PPE):

Put on all required PPE as detailed in the table above, ensuring a proper fit.

Inspect gloves for any defects before use.[1]

Handling the Compound:

Handle the compound with care to avoid generating dust.

When weighing, use a balance inside the chemical fume hood or in a ventilated enclosure.

Avoid direct contact with the skin, eyes, and clothing.[8]

Do not eat, drink, or smoke in the laboratory area where the chemical is being handled.[1]

[5]

Post-Handling Procedures:
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Thoroughly decontaminate all surfaces and equipment that came into contact with the

chemical.[6]

Remove PPE in the correct order to prevent cross-contamination (e.g., gloves first, then

lab coat, followed by eye protection).[1]

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.[1]

2.2. Disposal Plan: Chemical Waste Management

As a halogenated organic compound, 6-Fluorochromane-2-carboxylic acid requires specific

disposal procedures.[9]

Waste Segregation and Collection:

Solid Waste: All disposable materials contaminated with 6-Fluorochromane-2-carboxylic
acid (e.g., gloves, weigh boats, paper towels) must be placed in a dedicated and clearly

labeled hazardous waste container for halogenated organic waste.[1][10]

Unused Compound: Unused or outdated chemicals in their original containers should be

disposed of according to institutional and local regulations for hazardous chemical waste.

[10] Do not mix with other waste streams unless compatibility is confirmed.

Solutions: Solutions containing the compound should be collected in a sealed, properly

labeled container designated for halogenated organic liquid waste.[9][10] The container

must be compatible with the waste and have a threaded cap that seals tightly.[10]

Labeling and Storage of Waste:

All waste containers must be clearly labeled with the words "Hazardous Waste" and the

full chemical name "Waste: 6-Fluorochromane-2-carboxylic acid".[10][11] Do not use

abbreviations or chemical formulas.[10]

Store waste containers in a designated satellite accumulation area. The containers should

be kept closed except when actively adding waste.[10][11]
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Segregate halogenated waste from non-halogenated waste, as the disposal costs and

procedures differ.[11][12] Also, keep it separate from incompatible materials such as acids,

bases, and oxidizing agents.[10]

Final Disposal:

Arrange for the disposal of hazardous waste through your institution's Environmental

Health and Safety (EHS) office.

Do not dispose of this chemical down the drain.[6]

The compound may be dissolved in a combustible solvent and incinerated in a chemical

incinerator equipped with an afterburner and scrubber, in accordance with federal, state,

and local environmental regulations.[6]

Mandatory Visualization
The following diagram illustrates the logical workflow for selecting the appropriate Personal

Protective Equipment when handling 6-Fluorochromane-2-carboxylic acid.
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Start: Handling
6-Fluorochromane-2-carboxylic acid

Assess Hazards:
- Solid (Dust Inhalation)

- Skin/Eye Irritant
- Halogenated Compound

Implement Engineering Controls:
- Use Chemical Fume Hood

- Ensure Access to Eyewash/Shower

Select Core PPE

Eye/Face Protection:
- Chemical Goggles

- Face Shield (if splash risk)

Hand Protection:
- Nitrile/Butyl Gloves

- Double-Glove Recommended

Body Protection:
- Lab Coat

- Chemical Apron (large scale)

Respiratory Protection:
- Fume Hood is primary

- Respirator (if hood insufficient)

Proceed with Handling

Click to download full resolution via product page

Caption: PPE selection workflow for handling 6-Fluorochromane-2-carboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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